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Compound of Interest

Compound Name: N-Desmethyl diltiazem-d4

Cat. No.: B15559515

Get Quote

For researchers and scientists engaged in drug development and analysis, the responsible

management and disposal of chemical reagents are paramount to ensuring laboratory safety

and environmental protection. This guide provides a comprehensive, step-by-step procedure

for the proper disposal of N-Desmethyl diltiazem-d4, a deuterated metabolite of diltiazem.

Given the absence of a specific Safety Data Sheet (SDS) for this compound, this protocol is

based on established best practices for the disposal of pharmacologically active research

chemicals and the safety information available for the parent compound, diltiazem.

Pre-Disposal Safety and Handling
Before initiating any disposal procedures, it is crucial to handle N-Desmethyl diltiazem-d4 with

appropriate personal protective equipment (PPE). Based on the guidelines for diltiazem

hydrochloride, the following should be worn:

Hand Protection: Impervious gloves should be worn if skin contact is possible.

Eye Protection: Safety glasses or goggles are necessary to prevent eye contact.

Skin Protection: A lab coat or protective clothing with long sleeves is recommended.
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Respiratory Protection: If there is a risk of generating dust, an appropriate respirator should

be used to avoid inhalation.

All handling of the compound should occur in a well-ventilated area, preferably within a

chemical fume hood, to minimize exposure.

Quantitative Data Summary
While specific quantitative data for N-Desmethyl diltiazem-d4 is not readily available, the

following table summarizes the key identification information for related compounds. This

information is critical when communicating with a licensed hazardous waste disposal

contractor.

Compound Name CAS Number Molecular Formula
Molecular Weight (
g/mol )

N-Desmethyl

Diltiazem-d4

Hydrochloride

1217650-51-5 C21H21D4ClN2O4S 440.98

Diltiazem

Hydrochloride
33286-22-5 C22H26N2O4S·HCl 450.98

N-Nitroso Desmethyl

Diltiazem
Not Available C21H23N3O5S 429.49

Step-by-Step Disposal Protocol
The disposal of N-Desmethyl diltiazem-d4 should be approached with the understanding that

it is a pharmacologically active substance and should be treated as hazardous waste.

Waste Characterization: Due to its pharmacological activity, all N-Desmethyl diltiazem-d4
waste, including pure compound, solutions, and any contaminated materials (e.g., pipette

tips, vials, gloves, and spill cleanup materials), must be classified as hazardous chemical

waste.

Segregation and Containment:
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Use designated, leak-proof, and chemically compatible containers for all N-Desmethyl
diltiazem-d4 waste.

Clearly label the waste container with "Hazardous Waste," the chemical name ("N-
Desmethyl diltiazem-d4"), and any other identifiers required by your institution's

environmental health and safety (EHS) department.

Do not mix this waste with other chemical waste streams unless explicitly permitted by

your EHS department.

Storage:

Store the sealed hazardous waste container in a secure, designated area away from

general laboratory traffic.

The storage area should be well-ventilated and have secondary containment to prevent

the spread of material in case of a leak.

Professional Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal

contractor to arrange for pickup and disposal.

Provide the contractor with all available safety information, including the information

summarized in the table above and any available Safety Data Sheets for related

compounds like diltiazem hydrochloride.

The recommended method of disposal for pharmacologically active compounds is high-

temperature incineration in a licensed hazardous waste facility.[1]

Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of N-
Desmethyl diltiazem-d4.
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Caption: Disposal workflow for N-Desmethyl diltiazem-d4.
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No specific experimental protocols for the degradation or disposal of N-Desmethyl diltiazem-
d4 were found in the available resources. The recommended disposal method is based on

general principles for chemical and pharmaceutical waste management.

It is imperative to consult your local, state, and federal regulations to ensure full compliance, as

waste disposal requirements can vary by location. Always prioritize safety and environmental

responsibility when handling and disposing of laboratory chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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